N-allyl-4-methoxy-3-(4-morpholinylsulfonyl)benzamide

• IUPAC Name: 4-methoxy-3-morpholin-4-ylsulfonyl-N-prop-2-enylbenzamide
• InChI: InChI=1S/C15H20N2O5S/c1-3-6-16-15(18)12-4-5-13(21-2)14(11-12)23(19,20)17-7-9-22-10-8-17/h3-5,11H,1,6-10H2,2H3,(H,16,18)
• InChI Key: PBQNZRCFKYSUBS-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NCC=C)S(=O)(=O)N2CCOCC2
• Molecular Formula: C15H20N2O5S
• Molecular Weight: 340.4 g/mol

Description

Synthesis Analysis

The synthesis of benzamide derivatives, including compounds similar to N-allyl-4-methoxy-3-(4-morpholinylsulfonyl)benzamide, involves strategic functionalization to enhance specific properties, such as gastrokinetic activity. Kato et al. (1992) describe the preparation and evaluation of various benzamide derivatives to identify potent compounds with in vivo gastric emptying activity, highlighting the critical role of substituents in achieving desired biological effects (Kato et al., 1992).

Molecular Structure Analysis

Demir et al. (2015) explored the molecular structure of a novel benzamide derivative, showcasing the use of X-ray diffraction and DFT calculations to elucidate structural characteristics. The study emphasizes the agreement between experimental and theoretical data, offering insights into the geometry and electronic properties of benzamide compounds (Demir et al., 2015).

Chemical Reactions and Properties

Investigations into the reactivity and functional potential of benzamide derivatives reveal their capacity to participate in various chemical reactions, contributing to their versatility in scientific applications. For instance, the ability to undergo Pummerer-type reactions, as described by Toda et al. (1999), showcases the synthetic utility of these compounds in constructing complex heterocyclic structures (Toda et al., 1999).

Physical Properties Analysis

The physical properties of benzamide derivatives, such as polymorphism, significantly impact their biological activity and stability. Shishkina et al. (2022) studied two polymorphic forms of a benzothiazine carboxamide, highlighting how variations in crystal packing and interactions can influence the pharmacological properties of these compounds (Shishkina et al., 2022).

Chemical Properties Analysis

The exploration of the chemical properties of this compound and related compounds involves understanding their interactions and inhibitory activities. Zaigham et al. (2023) synthesized sulfamoyl-benzamides as selective inhibitors for h-NTPDases, demonstrating the potential therapeutic applications of these compounds. Their research underscores the importance of structural features in mediating biological effects (Zaigham et al., 2023).